Methyl 4-oxo-3-phenyl-2-(4-(pyridin-2-yl)piperazin-1-yl)-3,4-dihydroquinazoline-7-carboxylate
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Description
Methyl 4-oxo-3-phenyl-2-(4-(pyridin-2-yl)piperazin-1-yl)-3,4-dihydroquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C25H23N5O3 and its molecular weight is 441.491. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Receptor Binding Affinity
Compounds with quinazoline and piperazine structures have been synthesized for various applications, including receptor inhibition and anticancer activities. For example, the synthesis of complex molecules aiming at targeting calcitonin gene-related peptide (CGRP) receptors highlights the importance of such structures in medicinal chemistry. The detailed synthesis process involves stereoselective and economical methods, demonstrating the compound's potential in therapeutic applications (Cann et al., 2012).
Antiproliferative Activities
Research on pyrimidine-piperazine-chromene and -quinoline conjugates has shown significant antiproliferative activities against human breast cancer cell lines. This underscores the potential of structurally similar compounds in cancer research, where molecular docking studies help understand their interactions with biological targets (Parveen et al., 2017).
Conformational Studies
The investigation of compounds with bridgehead nitrogen atoms, such as hexahydropyrido[2,1-c][1,4]oxazin-4(3H)-ones, provides insights into the configurational and conformational aspects of similar molecular structures. These studies are crucial for understanding how slight changes in the molecular framework affect the biological activity and receptor interaction of these compounds (Cahill & Crabb, 1972).
Crystal Structure Analysis
The crystal structure analysis of compounds related to adoprazine, such as 1-aryl-4-(biarylmethylene)piperazines, provides valuable information on the molecular arrangement and potential intermolecular interactions. This information is crucial for designing compounds with desired physical and chemical properties (Ullah & Altaf, 2014).
NK1 Receptor Ligands
Research on non-peptide NK1 receptor ligands based on the 4-phenylpyridine moiety explores the development of compounds with nanomolar affinity for NK1 receptors. These studies highlight the therapeutic potential of these compounds in treating conditions mediated by the NK1 receptor, such as depression, anxiety, and nausea (Giuliani et al., 2011).
Properties
IUPAC Name |
methyl 4-oxo-3-phenyl-2-(4-pyridin-2-ylpiperazin-1-yl)quinazoline-7-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N5O3/c1-33-24(32)18-10-11-20-21(17-18)27-25(30(23(20)31)19-7-3-2-4-8-19)29-15-13-28(14-16-29)22-9-5-6-12-26-22/h2-12,17H,13-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZJKMXIAIMUMBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)N3CCN(CC3)C4=CC=CC=N4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.